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  3. (8R,9S,10R,13S,14S)-10,13-dimethyl-4-phenylsulfanyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
(8R,9S,10R,13S,14S)-10,13-dimethyl-4-phenylsulfanyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione (8R,9S,10R,13S,14S)-10,13-dimethyl-4-phenylsulfanyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
Brand Name: Vulcanchem
CAS No.: 100513-95-9
VCID: VC20758326
InChI: InChI=1S/C25H30O2S/c1-24-15-13-21(26)23(28-16-6-4-3-5-7-16)20(24)9-8-17-18-10-11-22(27)25(18,2)14-12-19(17)24/h3-7,17-19H,8-15H2,1-2H3/t17-,18-,19-,24+,25-/m0/s1
SMILES: CC12CCC(=O)C(=C1CCC3C2CCC4(C3CCC4=O)C)SC5=CC=CC=C5
Molecular Formula: C25H30O2S
Molecular Weight: 394.6 g/mol

(8R,9S,10R,13S,14S)-10,13-dimethyl-4-phenylsulfanyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione

CAS No.: 100513-95-9

Cat. No.: VC20758326

Molecular Formula: C25H30O2S

Molecular Weight: 394.6 g/mol

* For research use only. Not for human or veterinary use.

(8R,9S,10R,13S,14S)-10,13-dimethyl-4-phenylsulfanyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione - 100513-95-9

Specification

CAS No. 100513-95-9
Molecular Formula C25H30O2S
Molecular Weight 394.6 g/mol
IUPAC Name (8R,9S,10R,13S,14S)-10,13-dimethyl-4-phenylsulfanyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
Standard InChI InChI=1S/C25H30O2S/c1-24-15-13-21(26)23(28-16-6-4-3-5-7-16)20(24)9-8-17-18-10-11-22(27)25(18,2)14-12-19(17)24/h3-7,17-19H,8-15H2,1-2H3/t17-,18-,19-,24+,25-/m0/s1
Standard InChI Key CLKVUYDHWSHNGQ-BKCLIDBKSA-N
Isomeric SMILES C[C@]12CCC(=O)C(=C1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CCC4=O)C)SC5=CC=CC=C5
SMILES CC12CCC(=O)C(=C1CCC3C2CCC4(C3CCC4=O)C)SC5=CC=CC=C5
Canonical SMILES CC12CCC(=O)C(=C1CCC3C2CCC4(C3CCC4=O)C)SC5=CC=CC=C5

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